molecular formula C15H11ClN2 B8411905 6-Chloro-1-o-tolylphthalazine

6-Chloro-1-o-tolylphthalazine

Cat. No.: B8411905
M. Wt: 254.71 g/mol
InChI Key: RSNWUWBDXSKQMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-1-o-tolylphthalazine is a useful research compound. Its molecular formula is C15H11ClN2 and its molecular weight is 254.71 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H11ClN2

Molecular Weight

254.71 g/mol

IUPAC Name

6-chloro-1-(2-methylphenyl)phthalazine

InChI

InChI=1S/C15H11ClN2/c1-10-4-2-3-5-13(10)15-14-7-6-12(16)8-11(14)9-17-18-15/h2-9H,1H3

InChI Key

RSNWUWBDXSKQMN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C2=C3C=CC(=CC3=CN=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1,6-dichlorophthalazine (1.04 g, 5.21 mmol), tetrakis(triphenylphosphine)palldium (0.30 g, 0.26 mmol), o-tolylboronic acid (0.57 g, 4.2 mmol) in 2 N aq. sodium carbonate (5 mL), 1,4-dioxane (5 mL) and ethanol (2.5 mL) was heated in a Personal Chemistry microwave at 78° C. for 45 min. The mixture was treated with 1 N sodium hydroxide (10 mL), extracted with ethyl acetate (2×35 mL). The combined ethyl acetate layers were dried and concentrated. Purification on an ISCO column (40 g, eluted with 30-75% ethyl acetate in hexanes) provided 6-chloro-1-o-tolylphthalazine as a brown amorphous solid. MS (ESI, pos. ion.) m/z: 255 (M+1).
Quantity
1.04 g
Type
reactant
Reaction Step One
[Compound]
Name
tetrakis(triphenylphosphine)palldium
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
0.57 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two

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